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Compound of Interest

2-(Benzyl(methyl)amino)ethanol-
a4

Cat. No.: B566810

Compound Name:

In-Depth Technical Guide: 2-
(Benzyl(methyl)amino)ethanol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyl(methyl)amino)ethanol-
d4, a deuterated analog of N-Benzyl-N-methylethanolamine. This isotopically labeled
compound is a valuable tool in pharmaceutical and metabolic research, offering unique
advantages in tracing and quantifying metabolic pathways. This document details the precise
location of deuterium labeling, provides key quantitative data, outlines a representative
synthetic protocol, and illustrates the synthetic pathway.

Deuterium Labeling Position

The deuterium atoms in 2-(Benzyl(methyl)amino)ethanol-d4 are specifically located on the
ethanol backbone of the molecule. The International Union of Pure and Applied Chemistry
(IUPAC) name for this compound is 2-[benzyl(methyl)amino]-1,1,2,2-tetradeuterioethanol. This
indicates that all four hydrogen atoms on the two carbon atoms of the ethanol moiety have
been replaced by deuterium.

The molecular structure and labeling position are illustrated in the diagram below.
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Molecular Structure of 2-(Benzyl(methyl)amino)ethanol-d4
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Synthetic Pathway of 2-(Benzyl(methyl)amino)ethanol-d4

Reaction Conditions
N-Methylethanolamine-1,1,2,2-d4 Benzyl Chloride Base (e.g., Na2COs) Solvent (e.g., Toluene) Heat (Reflux)
2-(Benzyl(methyl)amino)ethanol-d4
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« To cite this document: BenchChem. [Deuterium labeling position in 2-
(Benzyl(methyl)amino)ethanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566810#deuterium-labeling-position-in-2-benzyl-
methyl-amino-ethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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